Cas no 2098196-03-1 (1-[4-(Benzyloxy)-6-chloro-2-methoxypyridin-3-yl]ethan-1-one)

• Product Name: 1-[4-(Benzyloxy)-6-chloro-2-methoxypyridin-3-yl]ethan-1-one
• CAS No: 2098196-03-1
• MF: C₁₅H₁₄ClNO₃
• MW: 291.7296
• CID: 5071297
• PubChem ID: 129139313
• Update Time: 2024-11-08

1-[4-(Benzyloxy)-6-chloro-2-methoxypyridin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(benzyloxy)-6-chloro-2-methoxypyridin-3-yl]ethan-1-one
• 2098196-03-1
• Ethanone, 1-[6-chloro-2-methoxy-4-(phenylmethoxy)-3-pyridinyl]-
• 1-(4-(Benzyloxy)-6-chloro-2-methoxypyridin-3-yl)ethan-1-one
• SCHEMBL18865341
• CS-0129072
• 1-(6-chloro-2-methoxy-4-phenylmethoxypyridin-3-yl)ethanone
• DB-420625
• E81502
• 1-[4-(Benzyloxy)-6-chloro-2-methoxypyridin-3-yl]ethan-1-one

• Inchi： 1S/C15H14ClNO3/c1-10(18)14-12(8-13(16)17-15(14)19-2)20-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： BPRIJLCOSTXCHV-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C(C(C([H])([H])[H])=O)=C(N=1)OC([H])([H])[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4